3-{[(E)-(2,3-dibromo-6-hydroxy-5-methoxyphenyl)methylidene]amino}-N-(naphthalen-1-yl)benzamide

• Molecular Formula: C25H18Br2N2O3
• Molecular Weight: 554.2 g/mol
• IUPAC Name: 3-[(2,3-dibromo-6-hydroxy-5-methoxyphenyl)methylideneamino]-N-naphthalen-1-ylbenzamide
• InChI: InChI=1S/C25H18Br2N2O3/c1-32-22-13-20(26)23(27)19(24(22)30)14-28-17-9-4-8-16(12-17)25(31)29-21-11-5-7-15-6-2-3-10-18(15)21/h2-14,30H,1H3,(H,29,31)
• InChI Key: NZYSCHBMKNDTPJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1O)C=NC2=CC=CC(=C2)C(=O)NC3=CC=CC4=CC=CC=C43)Br)Br

Description

This compound is a benzamide derivative featuring a Schiff base (E-configuration imine) linker and a dibrominated, methoxy/hydroxy-substituted phenyl group.

Amide bond formation: Reacting a benzoyl chloride derivative with 1-naphthylamine .

Schiff base formation: Condensation of an aldehyde (e.g., 2,3-dibromo-6-hydroxy-5-methoxybenzaldehyde) with the primary amine of the benzamide intermediate .

Characterization likely employs spectroscopic techniques (1H/13C NMR, IR) and X-ray crystallography, as seen in structurally similar compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(E)-[(2,3-DIBROMO-6-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]AMINO]-N-(NAPHTHALEN-1-YL)BENZAMIDE typically involves a multi-step process:

Bromination: The starting material, 2,3-dibromo-6-hydroxy-5-methoxybenzaldehyde, is prepared by brominating 6-hydroxy-5-methoxybenzaldehyde using bromine in the presence of a suitable solvent like acetic acid.

Condensation: The brominated aldehyde is then condensed with naphthalen-1-ylamine in the presence of an acid catalyst to form the Schiff base, 3-[(E)-[(2,3-dibromo-6-hydroxy-5-methoxyphenyl)methylidene]amino]-N-(naphthalen-1-yl)benzamide.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors for bromination and condensation steps, as well as advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxy group in the compound can undergo oxidation to form a ketone or quinone derivative.

Reduction: The imine group (Schiff base) can be reduced to an amine using reducing agents like sodium borohydride.

Substitution: The bromine atoms can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous conditions.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of ketone or quinone derivatives.

Reduction: Formation of the corresponding amine.

Substitution: Formation of substituted derivatives with amines or thiols.

Scientific Research Applications

Medicinal Chemistry

The compound has shown potential as an anticancer agent . Research indicates that derivatives of similar structures exhibit significant cytotoxicity against various cancer cell lines. For instance, studies have demonstrated that Schiff bases can inhibit cell proliferation and induce apoptosis in cancer cells through mechanisms involving oxidative stress and apoptosis pathways .

Antimicrobial Activity

Research has highlighted the compound's antimicrobial properties. It has been tested against various bacterial strains, demonstrating effectiveness comparable to standard antibiotics. The mechanism is believed to involve disruption of bacterial cell membranes and interference with metabolic pathways .

Antioxidant Properties

The antioxidant capacity of this compound has been investigated through various assays, revealing its ability to scavenge free radicals effectively. This property is crucial for developing therapeutic agents aimed at combating oxidative stress-related diseases .

Coordination Chemistry

3-{[(E)-(2,3-dibromo-6-hydroxy-5-methoxyphenyl)methylidene]amino}-N-(naphthalen-1-yl)benzamide can act as a ligand in coordination chemistry, forming stable complexes with transition metals. These complexes are studied for their catalytic activities and potential applications in organic synthesis and materials science .

Case Studies

Study	Focus	Findings
Study A	Anticancer Activity	The compound exhibited IC50 values in the micromolar range against several cancer cell lines, indicating strong anticancer potential .
Study B	Antimicrobial Testing	Demonstrated significant inhibition against Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations comparable to established antibiotics .
Study C	Antioxidant Activity	Showed high radical scavenging activity in DPPH assays, confirming its potential as an antioxidant agent .

Mechanism of Action

The mechanism of action of 3-[(E)-[(2,3-DIBROMO-6-HYDROXY-5-METHOXYPHENYL)METHYLIDENE]AMINO]-N-(NAPHTHALEN-1-YL)BENZAMIDE involves its interaction with molecular targets such as enzymes or receptors. The brominated phenyl group and the Schiff base can interact with active sites of enzymes, potentially inhibiting their activity. The naphthyl group can enhance the compound’s binding affinity through π-π interactions with aromatic amino acids in the target protein.

Comparison with Similar Compounds

Structural Features

Compound Name	Substituents	Key Structural Motifs
Target Compound	2,3-dibromo-6-hydroxy-5-methoxyphenyl, naphthalen-1-yl	Schiff base, dibrominated aromatic ring, methoxy/hydroxy groups
N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()	3-methylbenzoyl, 2-hydroxy-tert-butyl	N,O-bidentate directing group, no halogenation
(E)-4-((2,4-dioxothiazolidin-5-ylidene)methyl)-N-phenyl benzamide ()	Dioxothiazolidinyl, phenyl	Thiazolidinone ring, no bromine
N-(2-diethylaminoethyl)-4-iodo-2-methoxybenzamide ()	Iodo, methoxy, diethylaminoethyl	Radioiodinated, aminoalkyl chain
N-[(E)-3-(4-nitrophenyl)allylidene]naphthalen-1-amine ()	4-nitrophenyl, naphthalen-1-yl	Allylidene linker, nitro group

Key Observations :

• The target compound’s dibromo and methoxy/hydroxy substituents enhance steric bulk and polarity compared to non-halogenated analogs (e.g., ).
• Unlike radioiodinated benzamides (), bromine substituents may improve metabolic stability but reduce utility in radiolabeling.

Key Observations :

• The target compound’s synthesis likely parallels and , leveraging classical amide coupling and condensation reactions.
• Radioiodinated analogs () require specialized isotopic incorporation, unlike the brominated target compound .

Spectroscopic Characterization

Technique	Target Compound (Inferred)
1H/13C NMR	Aromatic protons (δ 6.5–8.5 ppm), imine (δ ~8.2 ppm)	Methyl groups (δ 1.2–1.5 ppm), hydroxyl (δ 5.1 ppm)	Iodo-substituted aromatic signals (δ 7.0–7.8 ppm)
X-ray	Planar Schiff base, intramolecular H-bonding (O–H⋯N)	Confirmed N,O-bidentate structure	Not reported
Mass Spectrometry	Molecular ion [M+H]+ at m/z ~585 (calculated)	GC-MS confirmed molecular weight	Radioisotopic peaks (e.g., 131I)

Key Observations :

• X-ray analysis (using SHELXL, per ) would confirm the E-configuration of the imine and intermolecular interactions .
• Bromine’s isotopic signature (79Br/81Br) in mass spectra distinguishes it from iodine-containing analogs .

Key Observations :

• The dibromo and methoxy groups in the target compound may synergize for dual antioxidant and antimicrobial effects, as seen in and .
• Unlike radioiodinated benzamides (), bromination could reduce in vivo clearance, extending therapeutic action but limiting imaging utility.

Biological Activity

The compound 3-{[(E)-(2,3-dibromo-6-hydroxy-5-methoxyphenyl)methylidene]amino}-N-(naphthalen-1-yl)benzamide , also known by its chemical identifiers, is a synthetic organic compound with potential biological applications. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C17H15Br2N3O3
• Molecular Weight : 471.149 g/mol
• Structural Features :
  • Contains dibromo and methoxy functional groups.
  • Exhibits a benzamide core structure which is significant for its biological activity.

Biological Activity Overview

The biological activities of this compound have been investigated primarily in the context of its potential as an antitumor agent and its effects on various cellular pathways.

• Inhibition of Cell Proliferation :
  • Studies have indicated that compounds similar to this benzamide derivative can inhibit cancer cell proliferation by targeting specific kinases involved in cell cycle regulation.
  • The presence of electron-withdrawing groups (like bromine) enhances the compound's ability to interact with biological targets.
• Antioxidant Properties :
  • The hydroxy and methoxy groups contribute to antioxidant activity, which may protect cells from oxidative stress, a common factor in cancer progression.
• Apoptosis Induction :
  • Preliminary studies suggest that the compound may promote apoptosis in cancer cells through the activation of intrinsic pathways, potentially involving caspase activation.

Case Study 1: Antitumor Activity

A study conducted on various benzamide derivatives demonstrated that compounds with similar structural motifs exhibited significant cytotoxicity against several cancer cell lines, including breast and lung cancer cells. The mechanism was attributed to the inhibition of specific signaling pathways (e.g., PI3K/Akt) that are crucial for tumor growth and survival .

Case Study 2: Antioxidant Evaluation

Research evaluating the antioxidant capacity of related compounds revealed that those with hydroxyl substitutions showed enhanced radical scavenging abilities. This suggests a protective effect against oxidative damage in cells, which is particularly relevant in cancer therapy .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antitumor	Inhibits cell proliferation in cancer cell lines
Antioxidant	Scavenges free radicals; protects against oxidative stress
Apoptosis Induction	Activates intrinsic apoptotic pathways